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Compound of Interest

Compound Name: Temiverine hydrochloride

Cat. No.: B134995 Get Quote

Note on Chemical Identity: The substance referred to as "Temiverine hydrochloride" is most

commonly known in scientific and regulatory literature as Mebeverine hydrochloride. This guide

pertains to the proper disposal of Mebeverine hydrochloride (CAS No: 2753-45-9).

The proper disposal of Temiverine (Mebeverine) hydrochloride is dictated by its classification as

a substance harmful to the aquatic environment. Adherence to federal, state, and local

regulations is mandatory to ensure the safety of personnel and prevent environmental

contamination. The following procedures provide a direct, step-by-step guide for its handling

and disposal in a laboratory setting.

Regulatory Framework
Disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA). Specifically, for healthcare and laboratory settings, the regulations under 40 CFR Part

266 Subpart P set the standards for managing hazardous waste pharmaceuticals. A key

mandate of this rule is the prohibition of disposing of hazardous pharmaceutical waste via

sewering (i.e., flushing down a drain or toilet).

Mebeverine hydrochloride is not listed as a federally controlled substance by the Drug

Enforcement Administration (DEA), which simplifies the disposal process by eliminating the

need for DEA-specific destruction protocols.
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Before disposal, it is crucial to characterize the waste based on its hazard profile. According to

multiple Safety Data Sheets (SDS), Mebeverine hydrochloride has the following key

classifications:

Acute Oral Toxicity (Category 4): H302 - Harmful if swallowed.[1][2]

Environmental Hazard: H410/H412 - Very toxic or harmful to aquatic life with long-lasting

effects.[1][3][4][5]

The significant aquatic toxicity is the primary driver for its disposal protocol. Due to this

characteristic, Mebeverine hydrochloride waste must be managed as a hazardous waste to

prevent its release into the environment.[3][4]

Quantitative Safety Data
The following table summarizes the key toxicological data for Mebeverine hydrochloride, which

informs its handling and safety precautions.

Metric Value Species Source

Oral LD50 1540 mg/kg Rat [2][3][6]

Intravenous LD50 17.7 mg/kg Rat [3][6]

Intraperitoneal LD50 150 mg/kg Mouse [2]

Step-by-Step Disposal Protocol
Objective: To safely collect, store, and dispose of Temiverine (Mebeverine) hydrochloride waste

in compliance with EPA regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.

Designated hazardous waste container: Black, leak-proof container with a secure lid.

Hazardous waste label.
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Procedure:
Personal Protective Equipment (PPE): Before handling the chemical, ensure you are

wearing appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.

Waste Segregation:

Do NOT dispose of Temiverine (Mebeverine) hydrochloride, or any solutions containing it,

down the drain.[1] This is strictly prohibited due to its high aquatic toxicity.

Do NOT mix this waste with non-hazardous solid or liquid waste.

Containerization:

Place all solid waste (e.g., expired chemical, contaminated wipes, disposable weighing

boats) into a designated black hazardous waste container.[7]

For liquid waste (e.g., unused solutions), use a compatible, leak-proof container clearly

marked for hazardous chemical waste.

Ensure the container is kept securely closed when not in use.[7]

Labeling:

Affix a completed hazardous waste label to the container.

The label must include:

The words "Hazardous Waste."

The full chemical name: "Mebeverine hydrochloride."

The specific hazard characteristics (e.g., "Toxic," "Environmental Hazard").

The date accumulation started.

Storage:
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Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage area.

The storage area must be secure and away from incompatible materials.

Final Disposal:

Arrange for the pickup and disposal of the waste through your institution's Environmental

Health & Safety (EHS) department.

The waste must be transported and disposed of by a licensed hazardous waste

management vendor.[7]

The standard and required method of final disposal for this type of waste is controlled

incineration at a permitted facility.[7]

Experimental Protocols
The disposal procedures outlined above are not based on specific laboratory experiments but

are mandated by federal and state environmental regulations derived from extensive

toxicological and environmental impact data. The characterization of Mebeverine hydrochloride

as "harmful if swallowed" and "toxic to aquatic life" is determined through standardized OECD

(Organisation for Economic Co-operation and Development) test guidelines for chemical safety.

The LD50 values, for example, are determined via acute toxicity studies (e.g., OECD Test

Guideline 423). These established data points dictate the required disposal pathway without

the need for further experimental validation by the end-user.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Temiverine (Mebeverine) hydrochloride.
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Disposal Workflow for Temiverine (Mebeverine) HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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